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Compound of Interest

Compound Name:
4-(Hydroxymethyl)benzeneboronic

acid

Cat. No.: B1301990 Get Quote

Technical Overview of 4-
(Hydroxymethyl)benzeneboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on 4-(Hydroxymethyl)benzeneboronic acid, a

versatile reagent in organic synthesis and medicinal chemistry.

Core Molecular Data
The fundamental molecular properties of 4-(Hydroxymethyl)benzeneboronic acid are

summarized below.

Property Value

Molecular Formula C₇H₉BO₃[1][2][3][4][5]

Molecular Weight 151.96 g/mol [1][2][3][6]

IUPAC Name [4-(hydroxymethyl)phenyl]boronic acid[1][4][5]

CAS Number 59016-93-2[1][2][3][6]

Synonyms
4-(Hydroxymethyl)phenylboronic acid, (4-

Boronophenyl)methanol[1][2][3][4]
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Physicochemical Properties
Property Value

Appearance White powder[3]

Melting Point 251-256 °C[3][6][7][8][9]

Solubility Soluble in Water (25 g/L)[9]

Applications and Reactivity
4-(Hydroxymethyl)benzeneboronic acid is a valuable building block in the synthesis of

complex organic molecules. Its utility stems from the presence of two key functional groups: the

phenylboronic acid and the hydroxymethyl group[2].

Drug Development: It serves as a crucial intermediate in the synthesis of pharmaceuticals,

including mTOR kinase inhibitors and HIV protease inhibitors with activity against resistant

viruses[3][6][7]. Its ability to interact with biological targets makes it particularly useful in the

development of anti-cancer agents[3].

Suzuki Coupling Reactions: The phenylboronic acid moiety makes it a common reactant in

Suzuki coupling reactions, a powerful method for forming carbon-carbon bonds[7].

Bioconjugation: The compound is utilized to attach biomolecules, such as proteins, to other

molecules or surfaces, which is beneficial for drug delivery systems[3].

Biosensing: Its capacity for selective binding to specific biomolecules allows for its use in the

development of innovative diagnostic tools and sensors[3].

Polymer Chemistry: It is used in the synthesis of boron-containing polymers, which exhibit

unique properties for materials science applications[3].

The hydroxymethyl group can be oxidized to form the corresponding aldehyde (4-

formylphenylboronic acid) or further to a carboxylic acid (4-carboxyphenylboronic acid),

expanding its synthetic versatility[2].
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Logical Relationship of Functional Groups to
Applications
The diagram below illustrates the relationship between the compound's functional groups and

its primary applications.
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Caption: Functional groups of the title compound and their resulting chemical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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